Cas no 2092076-86-1 (9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 2092076-86-1
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5239260
• Update Time: 2025-06-16

9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one, 9-bromo-1,3,4,5-tetrahydro-
• 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C9H9BrN2O/c10-7-3-1-2-6-4-11-5-8(13)12-9(6)7/h1-3,11H,4-5H2,(H,12,13)
• InChI Key： PXJVSIVALKGAMI-UHFFFAOYSA-N
• SMILES： N1C2=C(Br)C=CC=C2CNCC1=O

Additional information on 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Professional Introduction to 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 2092076-86-1)

9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one, identified by the chemical compound code CAS No. 2092076-86-1, is a significant molecular entity within the realm of pharmaceutical chemistry. This compound belongs to the benzodiazepine class, a well-documented family of psychoactive drugs recognized for their anxiolytic, sedative, and muscle relaxant properties. The structural framework of this molecule incorporates a brominated aromatic ring and a tetrahydroisoquinoline core, which are pivotal in determining its pharmacological profile and potential therapeutic applications.

The synthesis and characterization of 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one have garnered attention due to its potential role in the development of novel therapeutic agents. The presence of the bromine substituent at the 9-position enhances the molecule's reactivity and interaction with biological targets, making it a valuable scaffold for medicinal chemists. Recent advancements in computational chemistry have enabled more precise predictions of its binding affinity and metabolic stability, facilitating the optimization of drug-like properties.

In the context of contemporary pharmaceutical research, 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has been explored for its potential in addressing neurological disorders. Studies suggest that derivatives of this compound may exhibit selectivity for certain benzodiazepine receptors, thereby minimizing side effects associated with traditional benzodiazepines such as drowsiness and cognitive impairment. This selectivity is a critical factor in the design of next-generation anxiolytics that target specific subtypes of GABA-A receptors.

The brominated benzodiazepine core also opens avenues for exploring its role in anticonvulsant therapy. Preclinical investigations have indicated that modifications at the 9-position can modulate the compound's ability to interact with neuronal channels involved in seizure propagation. This finding is particularly relevant given the unmet medical needs in managing refractory epilepsy syndromes. The structural versatility of 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one allows for further derivatization to enhance pharmacokinetic profiles and improve patient compliance.

From a synthetic chemistry perspective, 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one serves as an excellent intermediate for constructing more complex benzodiazepine analogs. The bromine atom provides a handle for subsequent functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are instrumental in introducing diverse substituents at strategic positions within the molecule to fine-tune its biological activity. The development of novel synthetic methodologies has further streamlined the access to this compound and its derivatives.

The pharmacokinetic properties of 9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one are another area of active investigation. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing dosing regimens and minimizing potential drug-drug interactions. Advances in metabolomics have enabled researchers to identify key metabolic pathways and enzymes involved in its biotransformation. This knowledge is crucial for predicting drug efficacy and safety profiles before moving into clinical trials.

In summary,9-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 2092076-86-1) represents a promising scaffold for developing innovative therapeutic agents with applications spanning anxiolytics to anticonvulsants. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to design molecules with enhanced selectivity and improved pharmacokinetic properties. As research continues to uncover new insights into its biological activity,this compound is poised to play a significant role in addressing unmet medical needs within neurological disorders.